Cas no 1215454-04-8 (7-Hydroxy Risperidone-d4)

• Product Name: 7-Hydroxy Risperidone-d4
• CAS No: 1215454-04-8
• MF: C₂₃H₂₇FN₄O₃
• MW: 430.50853562355
• CID: 1059184
• PubChem ID: 45359100
• Update Time: 2025-06-12

7-Hydroxy Risperidone-d4 Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy Risperidone-d4
• 7-hydroxy-2-methyl-3-[1,1,2,2-tetradeuterio-2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• HY-138176S
• 3-{2-[4-(6-Fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl](~2~H_4_)ethyl}-7-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• 1215454-04-8
• CS-0202475
• DTXSID60670102

• Inchi： 1S/C23H27FN4O3/c1-14-18(23(30)28-13-17(29)3-5-21(28)25-14)8-11-27-9-6-15(7-10-27)22-19-4-2-16(24)12-20(19)31-26-22/h2,4,12,15,17,29H,3,5-11,13H2,1H3/i8D2,11D2
• InChI Key： ABWPQNZPAOAQSG-ZUPNMEAQSA-N
• SMILES： FC1C=CC2=C(C=1)ON=C2C1CCN(C([2H])([2H])C([2H])([2H])C2=C(C)N=C3CCC(CN3C2=O)O)CC1

Computed Properties

• Exact Mass: 430.23200
• Monoisotopic Mass: 430.23182588g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 612.3±65.0 °C at 760 mmHg
• Flash Point: 324.1±34.3 °C
• PSA: 84.39000
• LogP: 2.49910
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

7-Hydroxy Risperidone-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Hydroxy Risperidone-d4

Introduction to 7-Hydroxy Risperidone-d4 (CAS No. 1215454-04-8)

7-Hydroxy Risperidone-d4, a deuterated derivative of risperidone, is a compound of significant interest in the field of pharmaceutical chemistry and psychopharmacology. The chemical structure of this molecule is characterized by the presence of a deuterium atom at the 4-position of the risperidone backbone, which makes it a valuable tool for research and development purposes. This introduction aims to provide a comprehensive overview of 7-Hydroxy Risperidone-d4, focusing on its chemical properties, pharmacological significance, and recent advancements in its application.

The molecular formula of 7-Hydroxy Risperidone-d4 is C23H25D3NO2, reflecting the deuterium substitution. This modification not only enhances the stability of the molecule but also allows for more precise metabolic studies. The compound is primarily utilized in nuclear magnetic resonance (NMR) spectroscopy due to its high purity and isotopic enrichment, which aids in structural elucidation and dynamic studies.

In recent years, 7-Hydroxy Risperidone-d4 has gained prominence in the study of atypical antipsychotic drugs. Risperidone itself is a well-known medication used to treat schizophrenia and bipolar disorder. The deuterated analog has been instrumental in understanding the metabolic pathways and pharmacokinetic profiles of risperidone. Research has shown that the deuterium-labeled compound exhibits similar pharmacological effects to its non-deuterated counterpart but with improved metabolic stability, making it an ideal candidate for long-term studies.

One of the most compelling applications of 7-Hydroxy Risperidone-d4 is in the field of drug metabolism and toxicology. By incorporating deuterium atoms, researchers can track the metabolic fate of risperidone more accurately. This has led to significant insights into how the drug is processed by the body, including identification of key metabolic enzymes and pathways. Such information is crucial for optimizing drug dosages and minimizing potential side effects.

The use of 7-Hydroxy Risperidone-d4 in NMR spectroscopy has opened new avenues for structural biology research. NMR techniques provide detailed information about molecular structure and dynamics, which are essential for understanding how drugs interact with biological targets. For instance, studies using 7-Hydroxy Risperidone-d4 have helped elucidate the binding mechanism of risperidone to dopamine receptors, contributing to the development of more effective antipsychotic medications.

Recent advancements in mass spectrometry have further enhanced the utility of 7-Hydroxy Risperidone-d4. High-resolution mass spectrometry (HRMS) allows for precise detection and quantification of deuterated compounds, enabling researchers to monitor subtle changes in drug metabolism. This technology has been particularly useful in clinical trials, where accurate measurement of drug levels is critical for assessing treatment efficacy.

The pharmaceutical industry has also shown interest in 7-Hydroxy Risperidone-d4 for its potential in drug development. By using this compound as an intermediate, researchers can synthesize novel analogs with improved pharmacological properties. For example, modifications at the 7-hydroxy position have been explored to enhance receptor affinity or reduce side effects. These efforts are part of a broader trend toward developing next-generation antipsychotics with better therapeutic profiles.

Another area where 7-Hydroxy Risperidone-d4 has made significant contributions is in preclinical research. Animal models are commonly used to study the effects of new drugs before they are tested in humans. The use of deuterated analogs like 7-Hydroxy Risperidone-d4 allows for more accurate extrapolation of findings from animal studies to human pharmacokinetics. This has been particularly important for risperidone-based therapies, where understanding how the drug behaves in different species is crucial for safe and effective human use.

The environmental impact of pharmaceuticals is another consideration where 7-Hydroxy Risperidone-d4 plays a role. Deuterated compounds often exhibit lower environmental persistence compared to their non-deuterated counterparts. This property makes them more eco-friendly during manufacturing and disposal processes. Researchers are increasingly interested in developing drugs with reduced environmental footprints, and compounds like 7-Hydroxy Risperidone-d4 offer a promising solution.

In conclusion, 7-Hydroxy Risperidone-d4 (CAS No. 1215454-04-8) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique chemical properties make it an invaluable tool for studying drug metabolism, pharmacokinetics, and receptor interactions. As research continues to evolve, the role of deuterated compounds like 7-Hydroxy Risperidone-d4 is expected to grow even further, contributing to advancements in psychopharmacology and beyond.